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Compound of Interest |

Compound Name: 2,3-Dichloro-5-methylanisole
CAS No.: 1806346-46-2
Cat. No.: B1459723
Get Quote
. J

A Note to the Reader: The initial request for a technical guide on "2,3-Dichloro-5-
methylanisole” did not yield a specific CAS number or substantial technical data, suggesting it
may be a less common or uniquely identified compound. This guide has been developed for
the closely related and well-documented compound, 2,3-Dichloroanisole (CAS No. 1984-59-4),
to provide a comprehensive and technically sound resource for researchers, scientists, and
drug development professionals.

Introduction: Unveiling 2,3-Dichloroanisole

2,3-Dichloroanisole is a chlorinated aromatic ether that serves as a versatile building block in
organic synthesis. Its disubstituted phenyl ring, featuring both chloro and methoxy groups,
offers a unique combination of steric and electronic properties that are of significant interest in
the synthesis of complex molecules, including pharmaceuticals and agrochemicals. This guide
provides an in-depth exploration of its chemical and physical characteristics, synthesis
methodologies, potential applications in drug discovery, and essential safety and handling
protocols.

Physicochemical Properties of 2,3-Dichloroanisole
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A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in research and development. 2,3-Dichloroanisole is an off-white, low-melting

solid under standard conditions.[1] Key quantitative data are summarized in the table below.

Property Value Source

CAS Number 1984-59-4 [1]

Molecular Formula C7HeCI20 [1]

Molecular Weight 177.03 g/mol [1]

Melting Point 31-35°C [1]
1,2-dichloro-3-

IUPAC Name [2]
methoxybenzene
2,3-Dichlorophenyl Methyl

Synonyms Ether, 1,2-Dichloro-3- [1][2]
methoxybenzene

N Soluble in chloroform and
Solubility [1]

methanol

Synthesis of 2,3-Dichloroanisole: A Mechanistic

Perspective

The primary route for the synthesis of 2,3-dichloroanisole involves the nucleophilic substitution

of a chlorine atom in 1,2,3-trichlorobenzene with a methoxide group. This reaction is a

cornerstone of industrial organochlorine chemistry and provides a reliable method for

producing 2,3-dichloroanisole in substantial yields.

Experimental Protocol: Synthesis from 1,2,3-

Trichlorobenzene

This protocol is adapted from established industrial synthesis methods.[3][4]

Materials:
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e 1,2,3-Trichlorobenzene (1 mole, 363 g)

¢ Dimethylacetamide (600 ml)

e 25% Sodium methoxide in methanol (500 ml)
o Toluene

 Brine solution

o Water

Procedure:

 In a suitable reaction vessel equipped with a stirrer and condenser, dissolve 363 g (1 mole)
of 1,2,3-trichlorobenzene in 600 ml of dimethylacetamide.

o Heat the mixture to 125°C with continuous stirring.

e Slowly add 500 ml of 25% sodium methoxide in methanol to the reaction mixture,
maintaining the temperature between 125-130°C.

 After the addition is complete, maintain the reaction temperature at 130°C for an additional
30 minutes.

e Cool the reaction mixture and dilute with water.

o Extract the aqueous mixture with toluene.

e Wash the toluene extracts with brine solution and then dry the organic layer.
» Remove the toluene by distillation.

» Fractionally distill the residue to obtain pure 2,3-dichloroanisole (boiling point approximately
140°C at 29 mm Hg).[4]

Causality Behind Experimental Choices:
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» Solvent: Dimethylacetamide is used as a high-boiling polar aprotic solvent, which is effective
in dissolving the reactants and facilitating the nucleophilic substitution reaction.

e Reagent: Sodium methoxide provides the nucleophilic methoxide ion required to displace a
chlorine atom on the aromatic ring.

o Temperature Control: The reaction temperature is carefully controlled to ensure a sufficient
reaction rate while minimizing the formation of byproducts.

Applications in Drug Discovery and Development

While direct applications of 2,3-dichloroanisole in final drug products are not extensively
documented, its structural motifs are present in various bioactive molecules. Dichloroaniline
derivatives, which are structurally related to dichloroanisoles, are known precursors to several
important herbicides and have been investigated for their antimicrobial properties.[5] The
dichloroanisole scaffold can be considered a valuable starting material for the synthesis of
novel pharmaceutical candidates.

Heterocyclic compounds, which can be synthesized from precursors like 2,3-dichloroanisole,
are central to modern drug discovery, forming the core of many antibiotics, antivirals, and
anticancer agents.[6] For instance, the pyridine ring, a common heterocyclic structure, is
considered a "privileged scaffold" in medicinal chemistry due to its wide range of biological
activities.[6]

Conceptual Signaling Pathway for a Hypothetical Drug
Candidate

The following diagram illustrates a hypothetical mechanism of action for a drug candidate
derived from a 2,3-dichloroanisole precursor, targeting a generic signaling pathway involved in
cell proliferation.
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Caption: Hypothetical inhibition of a cell signaling pathway by a drug candidate.

Safety and Handling

2,3-Dichloroanisole is a chemical that requires careful handling in a laboratory setting.

According to aggregated GHS information, it may be harmful if swallowed or in contact with

skin, and may cause skin, eye, and respiratory irritation.[2]

Precautionary Measures:

© 2026 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/product/b1459723/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-3-dichloroanisole
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloroanisole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[7]

e Ventilation: Use in a well-ventilated area or with local exhaust ventilation.[8]

» Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

[°]
e Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[3]

In case of exposure, it is crucial to seek fresh air if inhaled, rinse skin or eyes with plenty of
water, and seek medical attention if symptoms persist.[7]

Conclusion

2,3-Dichloroanisole is a valuable chemical intermediate with well-defined properties and
synthesis routes. Its utility as a precursor for more complex molecules, particularly in the realm
of pharmaceuticals and agrochemicals, makes it a compound of interest for researchers and
synthetic chemists. Adherence to proper safety protocols is essential when handling this
compound to ensure a safe and productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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